Cas no 203268-53-5 (2-Hydroxy-4(1H)-pyrimidinethione)
203268-53-5 structure
Product Name:2-Hydroxy-4(1H)-pyrimidinethione
CAS No:203268-53-5
MF:C4H4N2OS
MW:128.152359008789
CID:66664
PubChem ID:2734394
Update Time:2025-04-18
2-Hydroxy-4(1H)-pyrimidinethione Chemical and Physical Properties
Names and Identifiers
-
- 2-Hydroxy-4(1H)-pyrimidinethione
- 4(1H)-Pyrimidinethione, 2-hydroxy- (9CI)
- 2-Hydroxy-4-mercaptopyrimidine
- AS-54718
- TD8160
- FT-0721260
- 4(3H)-Pyrimidinethione,2-hydroxy-(9ci)
- 4-sulfanylidene-1H-pyrimidin-2-one
- CHEMBL1650608
- 591-28-6
- 4-Thiouracil, 97%
- AKOS006229660
- SB55708
- SCHEMBL26167
- Uracil, 4-thio-
- T2757
- 203268-53-5
- Benzenepropanoic acid, 2,4,6-trimethyl-.beta.-oxo-, ethyl ester
- NSC43288
- PD017120
- 3,4-Dihydro-4-thioxo-2(1H)-pyrimidinone
- 4-Thiouracil
- W-201773
- NSC-43288
- BDBM50335810
- 4-thioxo-1H-pyrimidin-2-one
- 2(1H)-pyrimidinone, 3,4-dihydro-4-thioxo-
- DTXSID50207840
- 2-Pyrimidinol, 4-mercapto- (9CI)
- 4-thioxo-3,4-dihydro-2(1H)-pyrimidinone
- AKOS015995934
- FT-0619526
- 4-thiopyrimidin-2-one
- Q20892040
- OVONXEQGWXGFJD-UHFFFAOYSA-N
- 4-mercaptopyrimidin-2-ol
- LDB
- SY050615
- MFCD00090842
- SCHEMBL10524664
- KC 135
- A832178
- 2-Hydroxypyrimidine-4(1H)-thione
- 4-sulfanylidene-1~{H}-pyrimidin-2-one
- AKOS005256998
- T-3812
- 203213-14-3
- InChI=1/C4H4N2OS/c7-4-5-2-1-3(8)6-4/h1-2H,(H2,5,6,7,8
- 203213-13-2
- NSC 43288
- GEO-02327
- AKOS015916356
- 203213-16-5
- 2(1H)-Pyrimidinone, 6-mercapto-
- FT02605
- 4-sulfanylpyrimidin-2-ol
- 2-Pyrimidinol, 4-mercapto-
- DTXCID00130331
- DB-268942
- DB-272195
- STL554902
- DB-066140
- 2-Hydroxy-4-thiopyrimidine
- CHEBI:232485
- DB-053326
- BBL101106
- 4(3H)-Pyrimidinethione, 2-hydroxy-
- DB-271176
- 2(1H)-Pyrimidinone, 4-mercapto-
- CS-W011133
- 203213-15-4
- 627-565-1
- DB-268968
-
- Inchi: 1S/C4H4N2OS/c7-4-5-2-1-3(8)6-4/h1-2H,(H2,5,6,7,8)
- InChI Key: OVONXEQGWXGFJD-UHFFFAOYSA-N
- SMILES: S=C1C=CNC(N1)=O
Computed Properties
- Exact Mass: 128.00400
- Monoisotopic Mass: 128.00443393g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 73.2Ų
Experimental Properties
- Density: 1.53
- Boiling Point: 275 ºC
- Flash Point: 120 ºC
- Refractive Index: 1.677
- PSA: 81.00000
- LogP: 0.84480
2-Hydroxy-4(1H)-pyrimidinethione Related Literature
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Grazyna Wenska,Katarzyna Taras-Go?lińska,Adam ?ukaszewicz,Gotard Burdziński,Jacek Koput,Andrzej Maciejewski Photochem. Photobiol. Sci. 2011 10 1294
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Xue-Ping Chang,Pin Xiao,Juan Han,Wei-Hai Fang,Ganglong Cui Phys. Chem. Chem. Phys. 2017 19 13524
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M. Pollum,S. Jockusch,C. E. Crespo-Hernández Phys. Chem. Chem. Phys. 2015 17 27851
-
Kelechi O. Uleanya,Caroline E. H. Dessent Phys. Chem. Chem. Phys. 2021 23 1021
-
Jun Cao,Dong-chu Chen Phys. Chem. Chem. Phys. 2020 22 10924
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